Cas no 1279216-00-0 (N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine)

• Product Name: N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine
• CAS No: 1279216-00-0
• MF: C₁₃H₁₈N₄S
• MW: 262.373820781708
• CID: 5148907
• Update Time: 2025-06-26

N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine
• SB59990
• Isopropyl-(5-{[(thiophen-2-ylmethyl)-amino]-methyl}-pyrimidin-2-yl)-amine
• 5-Pyrimidinemethanamine, 2-[(1-methylethyl)amino]-N-(2-thienylmethyl)-

• Inchi： 1S/C13H18N4S/c1-10(2)17-13-15-7-11(8-16-13)6-14-9-12-4-3-5-18-12/h3-5,7-8,10,14H,6,9H2,1-2H3,(H,15,16,17)
• InChI Key： DGVOQWKOZYCODJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCC1C=NC(=NC=1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1

Additional information on N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine

N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine (CAS No. 1279216-00-0): A Comprehensive Overview

N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine (CAS No. 1279216-00-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to the class of pyrimidine derivatives and has been the subject of numerous studies aimed at elucidating its biological activities and potential clinical uses.

The chemical structure of N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine is characterized by a pyrimidine ring substituted with an isopropyl group and a thiophene-containing side chain. The unique combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent research has focused on its potential as an anti-inflammatory agent, an antiviral compound, and a modulator of cellular signaling pathways.

In the context of anti-inflammatory research, N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine has shown promising results in preclinical studies. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has been investigated for its antiviral properties. Research has indicated that N-Isopropyl-5-(((thiophen-2-ylmethyl)amino)methyl)pyrimidin-2-amine exhibits activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve the inhibition of viral replication through interference with viral enzymes or host cell receptors.

Beyond its direct therapeutic effects, N-Isopropyl-5-(((thiophen-2-y lmethyl)amino)methyl)pyrimidin - 2 - amine has also been studied for its role in modulating cellular signaling pathways. Specifically, it has been shown to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By modulating these receptors, the compound can influence various cellular functions, including cell proliferation, differentiation, and apoptosis.

The synthesis of N - Isopropyl - 5 - ((( thiophen - 2 - ylmethyl ) amino ) methyl ) pyrimidin - 2 - amine involves a series of well-defined chemical reactions. The process typically begins with the preparation of the thiophene-containing side chain, followed by its coupling with the pyrimidine core. The final step involves the introduction of the isopropyl group to complete the molecule. The synthetic route is highly reproducible and can be scaled up for larger-scale production.

In terms of safety and toxicity, preliminary studies have indicated that N - Isopropyl - 5 - ((( thiophen - 2 - ylmethyl ) amino ) methyl ) pyrimidin - 2 - amine exhibits a favorable safety profile. However, further in-depth toxicological evaluations are necessary to fully assess its safety in humans. These studies will be crucial in determining the appropriate dosing regimens and identifying any potential side effects.

The future prospects for N - Isopropyl - 5 - ((( thiophen - 2 - ylmethyl ) amino ) methyl ) pyrimidin - 2 - amine are promising. Ongoing clinical trials are expected to provide more detailed insights into its efficacy and safety in human subjects. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential and address complex diseases more effectively.

In conclusion, N - Isopropyl - 5 - ((( thiophen - 2 - ylmethyl ) amino ) methyl ) pyrimidin - 2 - amine (CAS No. 1279216-00-0) represents a significant advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.